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Compound of Interest

Calendoflavobioside 5-O-
Compound Name: _
glucoside

cat. No.: B12362513

An In-Depth Technical Guide to
Calendoflavobioside 5-O-glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calendoflavobioside 5-O-glucoside is a flavone glycoside, a class of secondary metabolites
known for their diverse biological activities. This technical guide provides a comprehensive
overview of the known physical and chemical properties of Calendoflavobioside 5-O-
glucoside, drawing from available scientific literature. The information is presented to be a
valuable resource for researchers and professionals engaged in natural product chemistry,
pharmacology, and drug development. This document summarizes its chemical identity,
physicochemical characteristics, and insights into its biological potential, alongside a general
experimental workflow for its isolation.

Chemical and Physical Properties

Detailed experimental data for Calendoflavobioside 5-O-glucoside is not widely available in
publicly accessible literature. The following tables summarize the currently known information.
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Identifier Value Source
5,7-dihydroxy-2-(4-
hydroxyphenyl)-4-oxo-4H-
chromen-3-yl 6-O-(6-deoxy-a-

IUPAC Name N/A
L-mannopyranosyl)-B-D-
glucopyranoside 5-O-3-D-
glucopyranoside
Calendoflavobioside 5-O-

Synonyms . [11[2]131[4]
glucoside

CAS Number 1309795-36-5 [1][5]

Molecular Formula C33H40021 [1]

Molecular Weight 772.66 g/mol [1]

Appearance Powder [6]

Source Impatiens balsamina L. [11121[3114]

Property Value Source

Melting Point Data not available

Solubility Soluble in DMSO (10 mM) [31[7]

UV-Vis Absorption Data not available

1H-NMR Spectral Data

Data not available

13C-NMR Spectral Data

Data not available

Mass Spectrometry Data

Data not available

Experimental Protocols

A specific, detailed experimental protocol for the isolation and purification of

Calendoflavobioside 5-O-glucoside from Impatiens balsamina is not explicitly available.

However, a general workflow for the isolation of flavonoid glycosides from plant material can be

described.
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General Workflow for Flavonoid Glycoside Isolation

Click to download full resolution via product page

A generalized workflow for the isolation and purification of flavonoid glycosides from plant
sources.

This process typically involves the extraction of the plant material with a suitable solvent,
followed by a series of chromatographic steps to separate the complex mixture of
phytochemicals. The final purification is often achieved using high-performance liquid
chromatography (HPLC), and the structure of the isolated compound is then elucidated using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS).[8]

Biological Activity and Signaling Pathways

Specific studies on the biological activity of pure Calendoflavobioside 5-O-glucoside are
limited. However, the plant from which it is isolated, Impatiens balsamina, has a history of use
in traditional medicine for treating various ailments, including inflammation and skin diseases.
[5] Extracts from |. balsamina have demonstrated a range of pharmacological activities,
including anti-inflammatory, antioxidant, and antimicrobial effects.[1][5][9]

Flavonoids, as a class of compounds, are well-known to exert their biological effects through
various signaling pathways. While the specific pathways modulated by Calendoflavobioside
5-O-glucoside have not been elucidated, flavonoids are generally known to influence key
inflammatory and antioxidant pathways.

Potential Signaling Pathways Modulated by Flavonoids
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Potential signaling pathways that may be modulated by flavonoid glycosides.

Flavonoids can inhibit the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B
cells) signaling pathway, a key regulator of inflammation, thereby reducing the expression of
pro-inflammatory mediators.[10] They can also modulate Mitogen-Activated Protein Kinase
(MAPK) pathways, which are involved in cellular responses to a variety of stimuli.[11]
Furthermore, many flavonoids are known to activate the Nrf2 (Nuclear factor erythroid 2-related
factor 2) antioxidant response pathway, leading to the upregulation of protective enzymes like
heme oxygenase-1 (HO-1).[12] It is plausible that Calendoflavobioside 5-O-glucoside may
share these properties, but further research is required for confirmation.

Conclusion

Calendoflavobioside 5-O-glucoside is a flavone glycoside with a defined chemical structure,
yet its physicochemical and biological properties remain largely unexplored in publicly available
scientific literature. This guide consolidates the existing data and provides a framework for

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12362513?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10252664/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4026439/
https://pubmed.ncbi.nlm.nih.gov/24361407/
https://www.benchchem.com/product/b12362513?utm_src=pdf-body
https://www.benchchem.com/product/b12362513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

future research. The general protocols and potential signaling pathways described herein offer
a starting point for scientists interested in investigating this and other related natural products.
Further studies are warranted to fully characterize Calendoflavobioside 5-O-glucoside and to
explore its potential therapeutic applications, particularly in the areas of inflammation and
oxidative stress-related diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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